Cas no 2228399-00-4 (4-methyl(propan-2-yl)amino-2-methylidenebutanoic acid)
2228399-00-4 structure
Product Name:4-methyl(propan-2-yl)amino-2-methylidenebutanoic acid
CAS No:2228399-00-4
Molecular Formula:C9H17NO2
Molecular Weight:171.23678278923
CID:6280584
PubChem ID:88027646
4-methyl(propan-2-yl)amino-2-methylidenebutanoic acid Properties
Names and Identifiers
-
- 4-methyl(propan-2-yl)amino-2-methylidenebutanoic acid
- EN300-1769556
- SCHEMBL6684815
- 2228399-00-4
- 4-[methyl(propan-2-yl)amino]-2-methylidenebutanoic acid
-
- InChIKey： FCEPTFXHJGCRFF-UHFFFAOYSA-N
- Inchi： 1S/C9H17NO2/c1-7(2)10(4)6-5-8(3)9(11)12/h7H,3,5-6H2,1-2,4H3,(H,11,12)
- SMILES： OC(C(=C)CCN(C)C(C)C)=O
Computed Properties
- Exact Mass: 171.125928785g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 5
- Monoisotopic Mass: 171.125928785g/mol
- Heavy Atom Count: 12
- Complexity: 175
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.8
- Topological Polar Surface Area: 40.5Ų
4-methyl(propan-2-yl)amino-2-methylidenebutanoic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1769556-0.05g |
4-[methyl(propan-2-yl)amino]-2-methylidenebutanoic acid |
2228399-00-4 | 0.05g |
$983.0 | 2023-09-20 |
4-methyl(propan-2-yl)amino-2-methylidenebutanoic acid Related Literature
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Leo W. M. Lau,Andrea R. Gerson,Roger St. C. Smart Phys. Chem. Chem. Phys., 2012,14, 2434-2442
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Konrad Dyk,Łukasz Baran,Wojciech Rżysko,Marek Stankevič,Daniel M. Kamiński CrystEngComm, 2021,23, 2683-2694
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Yali Yu,Fengli Yu,Lu Li,Bing Yuan,Congxia Xie,Shitao Yu New J. Chem., 2023,47, 20144-20150
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Lukas Bruder,Alexander Eisfeld,Ulrich Bangert,Marcel Binz,Max Jakob,Daniel Uhl,Markus Schulz-Weiling,Edward R. Grant Phys. Chem. Chem. Phys., 2019,21, 2276-2282
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Alison Chou,Esa Jaatinen,Ricardas Buividas,Gediminas Seniutinas,Emad L. Izake,Peter M. Fredericks Nanoscale, 2012,4, 7419-7424
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G. de Miguel,M. Marchena,M. Zitnan,S. S. Pandey,S. Hayase,A. Douhal Phys. Chem. Chem. Phys., 2012,14, 1796-1805
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Hongming Lv,Huaqiang Wu,Jinbiao Liu,Can Huang,Junfeng Li,Jiahan Yu,Jiebin Niu,Qiuxia Xu,Zhiping Yu,He Qian Nanoscale, 2014,6, 5826-5830
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Judy Yeh,George Eng,Jeffrey Karp,Hirokazu Kaji,Jeffrey Borenstein,Omid C. Farokhzad Lab Chip, 2005,5, 1380-1386
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